Cas no 1275518-66-5 ((4-Methyl-piperazin-1-yl)-(1,2,3,4-tetrahydro-quinolin-8-yl)-methanone)

• Product Name: (4-Methyl-piperazin-1-yl)-(1,2,3,4-tetrahydro-quinolin-8-yl)-methanone
• CAS No: 1275518-66-5
• MF: C₁₅H₂₁N₃O
• MW: 259.346743345261
• CID: 5060658
• Update Time: 2025-05-19

(4-Methyl-piperazin-1-yl)-(1,2,3,4-tetrahydro-quinolin-8-yl)-methanone Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-piperazin-1-yl)-(1,2,3,4-tetrahydro-quinolin-8-yl)-methanone
• (4-Methylpiperazin-1-yl)(1,2,3,4-tetrahydroquinolin-8-yl)methanone

• Inchi： 1S/C15H21N3O/c1-17-8-10-18(11-9-17)15(19)13-6-2-4-12-5-3-7-16-14(12)13/h2,4,6,16H,3,5,7-11H2,1H3
• InChI Key： TUQXYNBKKVTJGW-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2CCCNC=21)N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 325
• XLogP3: 1.6
• Topological Polar Surface Area: 35.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on (4-Methyl-piperazin-1-yl)-(1,2,3,4-tetrahydro-quinolin-8-yl)-methanone

Recent Advances in the Study of (4-Methyl-piperazin-1-yl)-(1,2,3,4-tetrahydro-quinolin-8-yl)-methanone (CAS: 1275518-66-5)

The compound (4-Methyl-piperazin-1-yl)-(1,2,3,4-tetrahydro-quinolin-8-yl)-methanone (CAS: 1275518-66-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly those involved in neurological disorders and cancer. The structural features of (4-Methyl-piperazin-1-yl)-(1,2,3,4-tetrahydro-quinolin-8-yl)-methanone, including its piperazine and tetrahydroquinoline moieties, contribute to its ability to interact with various protein targets, making it a promising scaffold for drug development.

One of the key advancements in the study of this compound is its synthesis and optimization. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for further pharmacological evaluation. Additionally, computational modeling studies have provided insights into the compound's binding modes and interactions with target proteins, aiding in the design of more potent derivatives.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological targets. For instance, it has shown promising activity in models of neurodegenerative diseases by inhibiting key enzymes involved in disease progression. Furthermore, preliminary data suggest its potential as an anticancer agent, with mechanisms involving the disruption of cell cycle regulation and induction of apoptosis.

Despite these promising findings, challenges remain in the development of (4-Methyl-piperazin-1-yl)-(1,2,3,4-tetrahydro-quinolin-8-yl)-methanone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Ongoing studies are focused on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in preclinical models.

In conclusion, (4-Methyl-piperazin-1-yl)-(1,2,3,4-tetrahydro-quinolin-8-yl)-methanone represents a promising candidate for therapeutic development, with potential applications in neurology and oncology. Continued research efforts are essential to fully elucidate its mechanisms of action and translate these findings into clinical applications. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in drug discovery.